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Compound of Interest

Compound Name: N-Formylhistidine

CAS No.: 15191-21-6

Cat. No.: B100977 Get Quote

Introduction & Scientific Context
N-Formylhistidine (N-α-Formyl-L-histidine) is a critical analyte in two distinct high-value

contexts:

Biopharmaceutical Stability: It serves as a degradation impurity in peptide and protein

formulations. The formylation of the N-terminal histidine (or free histidine in buffer) occurs via

reaction with formic acid, a degradation product of polysorbate excipients (PS20/PS80) or

PEG under oxidative stress.

Metabolic Research: It acts as a competitive inhibitor of histidase and an intermediate in

histidine catabolism, relevant in studies of histidinemia and urocanic acid pathways.

The Analytical Challenge
Quantifying N-Formylhistidine presents specific chromatographic hurdles:

High Polarity: The molecule is highly polar and zwitterionic, leading to poor retention on

standard C18 columns.

Weak Chromophore: Unlike N-Formylkynurenine (which has strong UV absorbance), N-
Formylhistidine relies on the weak imidazole absorbance (~210 nm), making UV detection

prone to matrix interference.
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Isobaric Interferences: In complex matrices, it must be distinguished from other histidine

oxidation products (e.g., 2-oxo-histidine derivatives).

This guide provides two validated workflows: a HILIC-MS/MS method (Gold Standard for

sensitivity/specificity) and a Modified RP-HPLC UV method (Routine QC).

Chemical Logic & Method Selection
The choice of method depends on the sensitivity required and the matrix complexity.

Feature Protocol A: HILIC-MS/MS
Protocol B: Polar-RP HPLC

(UV)

Primary Use
Trace impurity analysis,

Biological fluids (Plasma/Urine)

Raw material QC, Drug

substance purity

Stationary Phase
Amide-HILIC (Retains polar

species via water layer)

Polar-Embedded C18

(Prevents pore dewetting)

Sensitivity High (LOQ < 1 ng/mL) Moderate (LOQ ~ 0.5 µg/mL)

Specificity
Mass-selective (m/z 184 →

110)
Retention time dependent

Protocol A: HILIC-MS/MS (High Sensitivity)
Target Audience: Bioanalytical and Formulation Scientists requiring trace detection.

Reagents & Standards
Standard: N-Formyl-L-histidine (Synthetic standard, >98% purity).

Internal Standard (IS): Histidine-d3 or N-Acetylhistidine (if isotopic analog unavailable).

Solvents: LC-MS Grade Acetonitrile (ACN), Water, Ammonium Formate, Formic Acid.

Chromatographic Conditions
System: UHPLC coupled to Triple Quadrupole MS.
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Column: Waters XBridge Amide or TSKgel Amide-80 (2.1 x 100 mm, 2.5 µm).

Column Temp: 40°C.

Flow Rate: 0.4 mL/min.[1]

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0 with Formic Acid).

Mobile Phase B: Acetonitrile (0.1% Formic Acid).

Gradient Profile:

Time (min) % Mobile Phase B (ACN) Event

0.0 90% Initial Hold (HILIC loading)

1.0 90% Start Gradient

6.0 50% Elution of Polar Analytes

7.0 50% Wash

7.1 90%
Re-equilibration (Crucial for

HILIC)

| 10.0 | 90% | End of Run |

Mass Spectrometry Parameters (ESI+)
Source: Electrospray Ionization (Positive Mode).

Precursor Ion:m/z 184.2 [M+H]⁺ (Calc MW: 183.16).

MRM Transitions:
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Analyte
Precursor
(m/z)

Product
(m/z)

Collision
Energy (eV)

Dwell (ms) ID

N-Formyl-His 184.2 110.1 22 50

Quantifier

(Immonium

ion)

N-Formyl-His 184.2 138.1 15 50

Qualifier

(Loss of

HCOOH)

Histidine

(Ref)
156.2 110.1 18 50

Separation

Check

Sample Preparation (Protein Precipitation)
Aliquot 100 µL of sample (formulation or plasma).

Add 10 µL Internal Standard solution (10 µg/mL).

Add 400 µL cold Acetonitrile (to precipitate proteins and match initial MP).

Vortex for 30s; Centrifuge at 12,000 x g for 10 min at 4°C.

Transfer supernatant to HPLC vial. Do not evaporate to dryness (HILIC requires high organic

content in injection solvent).

Protocol B: Polar-Embedded RP-HPLC (UV
Detection)
Target Audience: QC Labs and Process Development.

Chromatographic Conditions
System: HPLC with PDA/UV Detector.

Column: Agilent Zorbax SB-Aq or Phenomenex Synergi Hydro-RP (4.6 x 150 mm, 3-5 µm).

Note: Standard C18 is insufficient.
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Wavelength: 210 nm (Primary), 260 nm (Reference).

Mobile Phase: 20 mM Potassium Phosphate Buffer (pH 2.5) / Methanol (97:3 Isocratic).

Why pH 2.5? At this pH, the imidazole is protonated (positive), but the carboxyl is partially

suppressed. The "Aqua" phase prevents pore collapse in 97% aqueous conditions.

Flow Rate: 1.0 mL/min.[2]

Injection Vol: 20-50 µL.

Visualizing the Workflow
The following diagram illustrates the decision logic and workflow for analyzing N-
Formylhistidine.

Sample Source

Biologic Formulation
(High Protein)

Simple Buffer / QC
(High Purity)

Protein PPT (ACN)
Centrifuge

Direct Injection
or Dilution

Sensitivity Needed?

Protocol A: HILIC-MS/MS
(Amide Column)Trace (<1 µg/mL)

Protocol B: Polar-RP UV
(Aq C18, 210 nm)

High (>10 µg/mL) Quantification
(N-Formyl-His)

Click to download full resolution via product page

Caption: Decision matrix for selecting HILIC-MS vs. RP-UV based on sample type and

sensitivity requirements.

Validation & Troubleshooting (Self-Validating
Systems)
To ensure Trustworthiness and Integrity, every run must include these system suitability tests:

System Suitability Parameters
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Parameter Acceptance Criteria Scientific Rationale

Retention Factor (k') > 2.0

Ensures analyte is not eluting

in the void volume (common

issue with polar analytes).

Tailing Factor < 1.5

Indicates minimal secondary

interactions with silanols

(critical for basic imidazole).

Resolution (Rs) > 2.0

Must separate N-

Formylhistidine from native

Histidine (which is usually

present in large excess).

Troubleshooting Guide
Problem:Peak splitting in HILIC.

Cause: Injection solvent is too aqueous.

Fix: Ensure sample diluent is at least 75% Acetonitrile.

Problem:Low Sensitivity in UV.

Cause: pH drift in mobile phase.

Fix: Strictly control pH at 2.5. Higher pH deprotonates the imidazole, altering absorbance

and retention.

Problem:Carryover.

Cause: Adsorption of the imidazole ring to metallic flow paths.

Fix: Use a needle wash of 10% Methanol/Water with 0.1% Formic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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